![molecular formula C21H15Cl3N2O3S B2698836 4-[(2-chlorobenzyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime CAS No. 303996-05-6](/img/structure/B2698836.png)
4-[(2-chlorobenzyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime
Description
4-[(2-chlorobenzyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime is a useful research compound. Its molecular formula is C21H15Cl3N2O3S and its molecular weight is 481.77. The purity is usually 95%.
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Scientific Research Applications
Colorimetric Detection Methods
Nitric Oxide Determination : Colorimetric methods have been developed for determining nitric oxide concentrations in neutral aqueous solutions. These methods utilize the reactions involving nitrosating and oxidizing intermediates, indicative of the utility of nitro-substituted compounds in analytical chemistry (Nims et al., 1995).
Chemical Synthesis and Inhibition Studies
Carbonic Anhydrase Inhibition : Research on 4-chloro-3-nitrobenzenesulfonamide and its reactions with bis-electrophilic phenols showcases the synthesis of novel classes of inhibitors for human carbonic anhydrases, demonstrating the relevance of sulfonamide groups in therapeutic agent development (Sapegin et al., 2018).
Materials Science
High-Performance Polymers : Transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including compounds synthesized from nitrophenyl sulfanes, have been developed for their high refractive indices, small birefringence, and good thermomechanical stabilities. Such materials are crucial for advanced optical applications (Tapaswi et al., 2015).
Organic Chemistry and Reactivity
Oxime Conversion : Studies on the conversion of oximes to carbonyl compounds using specific reagents under mild conditions illustrate the versatility of oximes in synthetic organic chemistry. This highlights the reactivity of nitro-substituted compounds and their utility in synthesizing a wide range of organic molecules (Kim et al., 2010).
properties
IUPAC Name |
(E)-1-[4-[(2-chlorophenyl)methylsulfanyl]-3-nitrophenyl]-N-[(2,6-dichlorophenyl)methoxy]methanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15Cl3N2O3S/c22-17-5-2-1-4-15(17)13-30-21-9-8-14(10-20(21)26(27)28)11-25-29-12-16-18(23)6-3-7-19(16)24/h1-11H,12-13H2/b25-11+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRVAZSDQLNRJSK-OPEKNORGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=C(C=C(C=C2)C=NOCC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)CSC2=C(C=C(C=C2)/C=N/OCC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15Cl3N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-chlorobenzyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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